Cas no 1820641-89-1 (3-(2-Iodophenyl)oxetane)

• Product Name: 3-(2-Iodophenyl)oxetane
• CAS No: 1820641-89-1
• MF: C₉H₉IO
• MW: 260.071635007858
• MDL: MFCD27991705
• CID: 4779681
• PubChem ID: 73425043
• Update Time: 2026-02-27

3-(2-Iodophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(2-IODOPHENYL)OXETANE
• AKOS027333379
• 1820641-89-1
• AS-42775
• SY243091
• DB-377841
• MFCD27991705
• 3-(2-Iodophenyl)oxetane

• MDL： MFCD27991705
• Inchi： 1S/C9H9IO/c10-9-4-2-1-3-8(9)7-5-11-6-7/h1-4,7H,5-6H2
• InChI Key： JQOUDRSLCHNFTA-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C1COC1

Computed Properties

• Exact Mass: 259.96981g/mol
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2

Additional information on 3-(2-Iodophenyl)oxetane

3-(2-Iodophenyl)oxetane: A Comprehensive Overview

The compound 3-(2-Iodophenyl)oxetane, identified by the CAS number 1820641-89-1, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of oxetane, a four-membered cyclic ether, with a 2-iodophenyl substituent attached at the third position. The structure of 3-(2-Iodophenyl)oxetane makes it a versatile building block for various chemical reactions and applications.

The synthesis of 3-(2-Iodophenyl)oxetane typically involves nucleophilic substitution reactions, where the iodine atom in the 2-iodophenol serves as a leaving group. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the oxetane ring, paving the way for novel synthetic pathways.

In terms of physical and chemical properties, 3-(2-Iodophenyl)oxetane exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF is relatively high, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability that can be further improved through structural modifications.

The applications of 3-(2-Iodophenyl)oxetane are diverse and expanding rapidly. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for cancer therapy. Recent studies have demonstrated its ability to modulate key cellular pathways involved in tumor growth and metastasis. Additionally, 3-(2-Iodophenyl)oxetane has found utility in materials science as a precursor for advanced polymers and coatings with tailored mechanical properties.

In the realm of catalysis, 3-(2-Iodophenyl)oxetane has been employed as a ligand in organometallic catalysts for olefin polymerization and cross-coupling reactions. Its unique electronic properties enable enhanced catalytic activity and selectivity, making it a valuable tool in green chemistry initiatives. Furthermore, researchers have explored its use in click chemistry reactions, where it acts as a reactive partner for forming stable covalent bonds under mild conditions.

The environmental impact of 3-(2-Iodophenyl)oxetane has also been a topic of interest. Studies on its biodegradation and toxicity profiles indicate that it poses minimal risk to aquatic ecosystems when handled responsibly. However, ongoing research aims to develop more eco-friendly synthesis routes and application methods to further reduce its environmental footprint.

In conclusion, 3-(2-Iodophenyl)oxetane is a multifaceted compound with promising potential across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new facets of this compound's properties and uses, its role in advancing science and technology is expected to grow significantly.